N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide

• IUPAC Name: N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide
• InChI: InChI=1S/C9H15N3O3/c1-15-5-7(13)2-3-11-9(14)8-4-10-6-12-8/h4,6-7,13H,2-3,5H2,1H3,(H,10,12)(H,11,14)
• InChI Key: KEKDSMPMCIMLSH-UHFFFAOYSA-N
• Canonical SMILES: COCC(CCNC(=O)C1=CN=CN1)O
• Molecular Formula: C9H15N3O3
• Molecular Weight: 213.23 g/mol

Description

N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide, also known as NMIBC, is a synthetic compound that has been found to have significant potential in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Additionally, N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide may work by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide has a number of biochemical and physiological effects. For example, N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide has been found to increase the production of certain cytokines, which are important signaling molecules in the immune system. Additionally, N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide has been found to inhibit the activity of certain enzymes that are involved in the production of inflammatory molecules.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide in lab experiments is its high potency. This compound has been found to be effective at very low concentrations, making it a cost-effective option for researchers. Additionally, N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide is relatively easy to synthesize, making it readily available for use in experiments. However, one limitation of using N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide is that it is not very stable and can degrade quickly, which may limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for research on N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide. One area of interest is in the development of new cancer treatments based on the anti-tumor properties of N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide. Additionally, researchers may explore the use of N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide in the treatment of other inflammatory diseases. Finally, further studies may be needed to fully understand the mechanism of action of N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide and its potential applications in scientific research.

Synthesis Methods

N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide is synthesized through a multi-step process that involves the reaction of 1,2-diaminobenzene with a series of reagents, including ethyl chloroformate, sodium methoxide, and 3-hydroxy-4-methoxybutylamine. The resulting compound is then treated with imidazole-5-carboxylic acid to produce N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide.

Scientific Research Applications

N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide has anti-tumor properties and can inhibit the growth of cancer cells in vitro. Additionally, N-(3-hydroxy-4-methoxybutyl)-1H-imidazole-5-carboxamide has been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases such as arthritis.